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Compound of Interest

4-Bromo-1-(bromomethyl)-2-
Compound Name: ,
nitrobenzene

Cat. No.: B051390

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-1-(bromomethyl)-2-
nitrobenzene, a versatile building block in organic synthesis. This document consolidates key
chemical and physical properties, safety information, and detailed experimental protocols for its
synthesis.

Chemical and Physical Properties

4-Bromo-1-(bromomethyl)-2-nitrobenzene is a solid organic compound with the molecular
formula C7HsBr2NO2z.[1][2][3] Its structural and physical properties make it a reactive
intermediate for the synthesis of more complex molecules.[4][5]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b051390?utm_src=pdf-interest
https://www.benchchem.com/product/b051390?utm_src=pdf-body
https://www.benchchem.com/product/b051390?utm_src=pdf-body
https://www.benchchem.com/product/b051390?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7403642.htm
https://www.chemscene.com/product/82420-34-6.html
https://www.usbio.net/biochemicals/430535/4-Bromo-1-/data-sheet
https://www.a2bchem.com/82420-34-6.html
https://cymitquimica.com/cas/82420-34-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 82420-34-6 E]B[iz[]l[j;{i]5[]7][8][9][10][11][12]

Molecular Formula C7HsBr2NO:2 [L12]031141°111.01

Molecular Weight 294.93 g/mol [11[2][3][10][16]

Appearance Solid [6]1[8]

Color Light Yellow [1]

Melting Point 70 - 80°C [8]

Boiling Point (Predicted) 325.8+27.0°C [1]

Density (Predicted) 2.006 + 0.06 g/cm3 [1]

Purity >97% or 98% [2][6]

Storage Temperature 2-8°C under inert atmosphere [1][6]

IUPAC Name 4.—bromo—l—(bromomethyl)—Z— 61[10]
nitrobenzene

InChi Key NHSJBMQFFQYDGQ- -

UHFFFAOYSA-N

Safety Information

This compound is classified as hazardous. Appropriate safety precautions should be taken

during handling and storage.
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Hazard Information

Details

Source

Signal Word

Danger

[6]18]

Hazard Statements

H302, H314, H315, H319,

H335

[1]6](8]

GHS Pictograms

GHSO07 (Harmful/Irritant)

[1]

Precautionary Statements

P260, P261, P264, P270,

P280, P301+P330+P331,

P303+P361+P353,
P304+P340,

P305+P351+P338, P310,

P363, P405, P501

(1168l

Synthesis Protocols

Two primary methods for the synthesis of 4-Bromo-1-(bromomethyl)-2-nitrobenzene are

documented.

Synthesis from 4-Bromo-2-nitrotoluene

This protocol involves the bromination of the methyl group of 4-bromo-2-nitrotoluene using N-

bromosuccinimide (NBS) as the bromine source and 2,2'-azobis(2-methylpropionitrile) (AIBN)

as a radical initiator.

Experimental Protocol:

A mixture of 4-bromo-2-nitrotoluene (25.0 g, 116 mmol), N-bromosuccinimide (28.2 g, 162

mmol), and 2,2'-azobis(2-methylpropionitrile) (1.90 mg, 11.6 mmol) is prepared.

The reaction mixture is refluxed for 18 hours.[1][17]
Upon completion, the reaction solution is filtered.

The filtrate is concentrated under reduced pressure.
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e The resulting crude product is purified by silica gel column chromatography using an ethyl
acetate/hexane (1/9) eluent to yield the final product.[1][17]

Yield: 18.5 g (54%)[1][17]

Starting Materials

AIBN
A 4
(N-bromosuccinimide) (Reflux (lSh))—»@—»(ConcemrateHsilica Gel Chromatography) G-Bromo-l-(bromomethyl)-z-nitrobenzen(g
4-bromo-2-nitrotoluene

Reaction & Purification Final Product

Click to download full resolution via product page

Synthesis of 4-Bromo-1-(bromomethyl)-2-nitrobenzene from 4-Bromo-2-nitrotoluene.

Synthesis from (4-bromo-2-nitrophenyl)methanol

This alternative synthesis route involves the bromination of the alcohol group of (4-bromo-2-
nitrophenyl)methanol using N-bromosuccinimide (NBS) and triphenylphosphine.

Experimental Protocol:

» To a stirred solution of (4-bromo-2-nitrophenyl)methanol (1.00 g, 4.31 mmol) in DMF (40
mL), add NBS (1.6 g, 9.0 mmol) and triphenylphosphine (2.4 g, 9.2 mmol).[17]

 After two minutes, the reaction mixture is concentrated in vacuo.[17]
e The residue is partitioned between water and dichloromethane (DCM).

e The aqueous layer is extracted with additional DCM.
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e The combined organic layers are concentrated.

e The residue is purified by silica gel chromatography (Gradient: 0% to 20% EtOAc in heptane)
to provide the product.[17]

Yield: 880 mg (69%)[17]

React rification Final Product
{ stir (2 min) —»[Pammn (Walev/DcMHEmau Aqueous LayeD—»Gambme & Concentrate Organic Layers)—»(smca GelCl )—H»( J

Click to download full resolution via product page

Synthesis from (4-bromo-2-nitrophenyl)methanol.

Analytical Data

1H-NMR spectral data has been reported for this compound.
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1H-NMR Data (CDCls, 400 MHz)

Chemical Shift (d) Description

4.78 ppm (s, 2H, CH2)

7.46-7.47 ppm (d, J = 8.0-8.2 Hz, 1H, Ar-H)
7.74-7.75 ppm (dd, J=2.0-2.1, 8.1-8.2 Hz, 1H, Ar-H)
8.18-8.20 ppm (d, J =1.7-2.1 Hz, 1H, Ar-H)
Source:[17]

Applications in Research and Development

4-Bromo-1-(bromomethyl)-2-nitrobenzene is a versatile intermediate in chemical synthesis.
[4] Its utility stems from the presence of multiple reactive sites: the bromomethyl group, the
nitro group, and the bromine atom on the aromatic ring. These functional groups allow for
selective chemical transformations, making it a valuable precursor in the synthesis of
pharmaceuticals, agrochemicals, and other specialty chemicals.[4] The benzene ring provides
a stable scaffold for the construction of complex organic molecules.[4]

Currently, there is no specific information available in the public domain linking this compound
to defined signaling pathways or biological mechanisms of action. Its primary role appears to
be that of a foundational chemical building block for research and development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051390?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

